Cas no 721963-02-6 (ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 721963-02-6
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 2197140
• PubChem ID: 57935959
• Update Time: 2025-05-24

ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Piperidine-4-yl-thiazole-4-carboxylic acid ethyl ester
• ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
• SCHEMBL1228518
• EN300-179787
• AKOS015061505
• Ethyl2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate
• ethyl 2-piperidin-4-yl-1,3-thiazole-4-carboxylate
• LHNMNSLNPGLLEM-UHFFFAOYSA-N
• 721963-02-6
• DB-338694
• 2-piperidin-4-yl-thiazole-4-carboxylic acid ethyl ester
• ethyl 2-(piperidin-4-yl)thiazole-4-carboxylate

• Inchi： 1S/C11H16N2O2S/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8/h7-8,12H,2-6H2,1H3
• InChI Key： LHNMNSLNPGLLEM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1CCNCC1

Computed Properties

• Exact Mass: 240.09324893Da
• Monoisotopic Mass: 240.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate

Ethyl 2-(Piperidin-4-Yl)-1,3-Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate, identified by the CAS number 721963-02-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule consists of a 1,3-thiazole ring fused with a piperidine moiety and an ethyl ester group, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents. Researchers have demonstrated that the thiazole ring can act as a bioisostere for other heterocyclic systems, offering a promising avenue for drug design. Moreover, the piperidine ring introduces steric and electronic diversity, enhancing the compound's ability to interact with biological targets.

The synthesis of ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole core. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, leveraging catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only improve yield but also enhance the overall sustainability of the synthesis process.

In terms of biological activity, ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has shown promise in various assays. For instance, studies have revealed its potential as an inhibitor of key enzymes involved in neurodegenerative diseases. The carboxylic acid ester group plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further preclinical evaluation.

Beyond its medicinal applications, ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate has also been investigated for its role in materials science. The compound's ability to form self-assembled monolayers and its compatibility with various polymer systems make it a valuable component in the development of advanced materials for electronic and optical applications.

Looking ahead, ethyl 2-(piperidin-4-yil)-1,3-thiazolee carboxyliat holds significant potential for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing challenges in drug discovery and materials innovation.